1-[4-(1-Aminocyclopropyl)piperidin-1-yl]-2-methoxy-2-(3-methoxyphenyl)ethanone;hydrochloride
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Description
1-[4-(1-Aminocyclopropyl)piperidin-1-yl]-2-methoxy-2-(3-methoxyphenyl)ethanone;hydrochloride is a useful research compound. Its molecular formula is C18H27ClN2O3 and its molecular weight is 354.88. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
Synthesis of Heterocyclic Compounds
A study by Moskvina et al. (2015) explored the condensation of specific phenyl ethanones to produce various heterocyclic compounds, demonstrating the versatility of these compounds in synthesizing a wide range of chemical structures, including isoflavones and diaryl-substituted heterocycles (Moskvina, Shilin, & Khilya, 2015).
Microwave-Assisted Synthesis
Research by Merugu et al. (2010) showed the efficiency of microwave irradiation in synthesizing piperidinyl phenyl ethanone derivatives, highlighting a rapid method for creating compounds with potential antibacterial activity (Merugu, Ramesh, & Sreenivasulu, 2010).
Electrochemical Synthesis
Nematollahi and Amani (2011) developed an electrochemical method for synthesizing new phenylpiperazine derivatives, offering an environmentally friendly approach to creating these compounds in aqueous solutions (Nematollahi & Amani, 2011).
Antimicrobial Activities
- Evaluation of Antimicrobial Activity: Elavarasan et al. (2014) synthesized novel tetrazole substituted piperidine derivatives and evaluated their antimicrobial activity, indicating potential lead molecules for antimicrobial drug development (Elavarasan, Bhakiaraj, & Gopalakrishnan, 2014).
Advanced Applications
- Selective Estrogen Receptor Modulators (SERMs): Palkowitz et al. (1997) discovered and synthesized a compound with significant estrogen antagonist potency, highlighting the role of piperidine derivatives in developing novel SERMs with potential therapeutic applications (Palkowitz et al., 1997).
Properties
IUPAC Name |
1-[4-(1-aminocyclopropyl)piperidin-1-yl]-2-methoxy-2-(3-methoxyphenyl)ethanone;hydrochloride |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C18H26N2O3.ClH/c1-22-15-5-3-4-13(12-15)16(23-2)17(21)20-10-6-14(7-11-20)18(19)8-9-18;/h3-5,12,14,16H,6-11,19H2,1-2H3;1H |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAXYWIZWTJIPFL-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(C(=O)N2CCC(CC2)C3(CC3)N)OC.Cl |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27ClN2O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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